Cas no 1353946-32-3 (3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester)

3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester structure
1353946-32-3 structure
Product Name:3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester
CAS No:1353946-32-3
Molecular Formula:C20H23NO5S
Molecular Weight:389.465324640274
MDL:MFCD21097823
CID:4586970

3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester Properties

Names and Identifiers

    • 3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester
    • benzyl 3-(tosyloxy)piperidine-1-carboxylate
    • MDL: MFCD21097823
    • InChIKey: XQHWUSIZDJTLCC-UHFFFAOYSA-N
    • Inchi: 1S/C20H23NO5S/c1-16-9-11-19(12-10-16)27(23,24)26-18-8-5-13-21(14-18)20(22)25-15-17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3
    • SMILES: N1(C(OCC2=CC=CC=C2)=O)CCCC(OS(C2=CC=C(C)C=C2)(=O)=O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 7
  • Heavy Atom Count: 27

3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chemenu
CM301586-1g
benzyl 3-(tosyloxy)piperidine-1-carboxylate
1353946-32-3 95%
1g
$743
Fluorochem
087397-1g
3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester
1353946-32-3
1g
£755.00 2022-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD502734-1g
Benzyl 3-(tosyloxy)piperidine-1-carboxylate
1353946-32-3 97%
1g
¥6104.0

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